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Compound Name: (S)-Amino Carnitine
CAS No.: 125377-87-9
Cat. No.: B1180068
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Introduction & Mechanism of Action

(S)-Amino Carnitine (often chemically designated as L-aminocarnitine in biological contexts
due to its derivation from L-carnitine) is a potent, reversible, and stereospecific inhibitor of the
carnitine shuttle system.

Unlike the widely used Etomoxir, which irreversibly inhibits CPT1 on the outer mitochondrial
membrane (OMM), (S)-Amino Carnitine primarily targets CPT2 on the inner mitochondrial
membrane (IMM). This distinction is critical for researchers studying the specific mechanics of
mitochondrial import versus matrix processing.

The Mechanistic Distinction

o Etomoxir (CPT1 Inhibition): Prevents Long-Chain Fatty Acids (LCFAs) from being converted
into acylcarnitines. Result: Cytosolic accumulation of Acyl-CoA; mitochondria remain
depleted of fatty acid substrates.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1180068#bc-rfq
https://www.benchchem.com/product/b1180068/docs?utm_src=pdf-body#application-note-precision-inhibition-of-mitochondrial-oxidation-using-s-amino-carnitine
https://www.benchchem.com/product/b1180068/docs?utm_src=pdf-body#application-note-precision-inhibition-of-mitochondrial-oxidation-using-s-amino-carnitine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

e **(S)-Amino Carnitine (CPT2 Inhibition):** Allows LCFAs to be converted to acylcarnitines
and transported across the membrane by Carnitine-Acylcarnitine Translocase (CACT).
However, it blocks the reconversion to Acyl-CoA inside the matrix.

o Result: A massive intramitochondrial accumulation of Long-Chain Acylcarnitines (e.g.,
Palmitoylcarnitine).[1] This mimics clinical CPT2 deficiency and induces specific lipotoxic
stress pathways distinct from CPT1 inhibition.

Pathway Visualization

The following diagram illustrates the specific blockade point of (S)-Amino Carnitine within the
Carnitine Shuttle.
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Figure 1: (S)-Amino Carnitine specifically inhibits CPT2, trapping acylcarnitines within the
mitochondria.

Preparation and Handling
Reagent Verification (Critical)

The stereochemistry of aminocarnitine determines its biological activity.
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» Active Isomer: L-Aminocarnitine.[1][2][3] Due to Cahn-Ingold-Prelog priority rule changes
(Nitrogen vs Oxygen substituents), the L-isomer (mimicking physiological L-carnitine) is
formally designated as (S)-Amino Carnitine.

 Inactive/Control Isomer: (R)-Amino Carnitine (often labeled D-Aminocarnitine).

o Storage: Powder is stable at -20°C. Desiccate.

Stock Solution Protocol

e Solvent: Dissolve (S)-Amino Carnitine hydrochloride in sterile, nuclease-free water or PBS
(pH 7.4). Avoid DMSO if possible to minimize solvent toxicity in metabolic assays, though it is
soluble in DMSO.

o Concentration: Prepare a 100 mM stock solution.
« Filtration: Sterilize via 0.22 um PVDF filter.
e Aliquot: Store in small volumes (e.g., 50 pL) at -20°C. Avoid freeze-thaw cycles.

Protocol: Determining FAO Inhibition
(Respirometry)

This protocol validates the functional blockade of Fatty Acid Oxidation (FAO) using Oxygen
Consumption Rate (OCR) as the readout. It is designed for Seahorse XF or Oroboros O2k
platforms.

Experimental Design
o Cell Type: High metabolic demand (e.g., Cardiomyocytes, HepG2, C2C12 myotubes).

o Substrate: Palmitate-BSA (200 pM).
e Inhibitor Range: 1 uM — 1 mM (Titration recommended).

o Control: Etomoxir (40 uM) as a CPT1 comparator.

Step-by-Step Workflow
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Seeding: Seed cells in XF assay plates 24 hours prior. Ensure 80-90% confluency.

Starvation (Substrate Depletion):

o Wash cells 2x with Assay Medium (KRB or minimal DMEM, no
glucose/pyruvate/glutamine).

o Incubate for 1 hour in Assay Medium to deplete endogenous glycogen and fatty acids.

Treatment:
o Add (S)-Amino Carnitine at desired concentration (Start with 100 puM for acute inhibition).

o Incubate for 30 minutes at 37°C (non-CO2 incubator).

Substrate Injection:
o Inject Palmitate-BSA (final 200 uM).

o Note: If CPT2 is inhibited, OCR should not increase significantly upon Palmitate injection
compared to BSA control.

Mitochondrial Stress Test:
o Inject Oligomycin (ATP synthase inhibitor).
o Inject FCCP (Uncoupler) -> Maximal Respiration.

o Inject Rotenone/Antimycin A.

Expected Results (Data Interpretation)
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Protocol: Acylcarnitine Profiling (Validation Assay)

This is the Gold Standard for confirming (S)-Amino Carnitine activity. Unlike Etomoxir, which
reduces all acylcarnitines, (S)-Amino Carnitine causes a specific accumulation of long-chain

species.

Workflow Diagram
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Figure 2: Workflow for validating CPT2 inhibition via acylcarnitine accumulation.

Detailed Steps

e Pulse: Incubate cells with [U-13C]Palmitate (100 pM) and (S)-Amino Carnitine (100 uM) for
4 hours.

o Extraction:
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o Remove media. Wash with cold PBS.

o Lyse cells in 80% Methanol / 20% Water (-20°C).

o Scrape and transfer to tubes. Vortex and centrifuge (14,000 x g, 10 min).
e Analysis (LC-MS/MS):

o Analyze supernatant for acylcarnitine species.
» Success Criteria:

o C16:0-Carnitine (Palmitoylcarnitine): >5-fold increase vs. Vehicle.

o Free Carnitine (CO): Decreased.[4]

o Comparison: If you used Etomoxir, C16:0-Carnitine would be decreased.

Troubleshooting & Optimization

Issue Probable Cause Solution

] Ensure stock is fresh. Increase
o Drug degradation or uptake ] ]
No inhibition of OCR ) concentration to 500 uM. Verify
issue
(S)-isomer identity.

] o B Reduce incubation time (<6
) Lipotoxicity (Acylcarnitine )
High Cell Death buildup) hours). Co-treat with
uildu
P antioxidants if studying ROS.

At high doses, aminocarnitine
Non-specific effects High Concentration (> 2 mM) may inhibit OCTN2

(transporter). Titrate down.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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